Cas no 1049680-95-6 (N-(4-isopropylbenzyl)ethanamine hydrochloride)

• Product Name: N-(4-isopropylbenzyl)ethanamine hydrochloride
• CAS No: 1049680-95-6
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• MDL: MFCD07169809
• CID: 4569696
• Update Time: 2025-08-05

N-(4-isopropylbenzyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-isopropylbenzyl)ethanamine hydrochloride

• MDL： MFCD07169809
• Inchi： 1S/C12H19N.ClH/c1-4-13-9-11-5-7-12(8-6-11)10(2)3;/h5-8,10,13H,4,9H2,1-3H3;1H
• InChI Key： VKMXWPNTYVWJHD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CNCC)=CC=1)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on N-(4-isopropylbenzyl)ethanamine hydrochloride

N-(4-Isopropylbenzyl)Ethanamine Hydrochloride: A Comprehensive Overview

N-(4-Isopropylbenzyl)ethanamine hydrochloride, with the CAS number 1049680-95-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of N-(4-isopropylbenzyl)ethanamine, which belongs to the class of secondary amines. The molecule features a benzene ring substituted with an isopropyl group at the para position, connected via a methylene bridge to an ethanamine moiety. The hydrochloride form ensures the compound exists as a water-soluble salt, making it suitable for various applications in research and development.

Recent studies have highlighted the potential of N-(4-isopropylbenzyl)ethanamine hydrochloride in drug discovery and development. Its unique structure allows for interactions with biological targets, such as receptors and enzymes, making it a valuable tool in medicinal chemistry. Researchers have explored its role as a precursor for more complex molecules, leveraging its reactivity and structural flexibility to design novel therapeutic agents.

The synthesis of N-(4-isopropylbenzyl)ethanamine hydrochloride typically involves multi-step reactions. Starting from 4-isopropylaniline, the amine group is protected or modified to facilitate subsequent reactions. The introduction of the ethanamine moiety often requires nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. The final step involves protonation of the amine to form the hydrochloride salt, ensuring stability and solubility for further characterization and use.

From a structural perspective, N-(4-isopropylbenzyl)ethanamine hydrochloride exhibits interesting properties that make it amenable to various chemical transformations. The benzene ring provides aromatic stability, while the isopropyl group introduces steric effects that can influence reactivity and selectivity in reactions. The ethanamine portion contributes hydrogen bonding capabilities, which are crucial for interactions in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of N-(4-isopropylbenzyl)ethanamine hydrochloride in different environments. Molecular modeling studies have provided insights into its binding affinities with potential drug targets, aiding in the design of more effective compounds. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and purity, ensuring reliability in experimental results.

In terms of applications, N-(4-isopropylbenzyl)ethanamine hydrochloride has shown promise in peptide synthesis and as a building block for larger molecular frameworks. Its ability to act as a chiral auxiliary or catalyst precursor has also been explored, demonstrating its versatility in organic synthesis. Furthermore, its role in pharmaceutical intermediates has been documented in several recent publications, underscoring its importance in modern drug development pipelines.

The physical properties of N-(4-isopropylbenzyl)ethanamine hydrochloride are equally noteworthy. It exists as a crystalline solid under standard conditions with a melting point that aligns with typical organic salts. Its solubility profile makes it suitable for dissolution studies and formulation development, particularly in aqueous environments where bioavailability is critical.

Looking ahead, ongoing research into N-(4-isopropylbenzyl)ethanamine hydrochloride continues to uncover new avenues for its application. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with an emphasis on improving synthetic methods and exploring novel biological activities.

In conclusion, N-(4-isopropylbenzyl)ethanamine hydrochloride stands out as a versatile compound with significant potential in chemical research and pharmacological applications. Its unique structure, coupled with advancements in synthetic methodologies and computational tools, positions it as an essential component in the development of future therapeutics.